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Compound of Interest

Compound Name: 2-Iodophenol

CAS No.: 30587-23-6

Cat. No.: B7767536

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Iodophenol

Authored by a Senior Application Scientist
This guide provides a comprehensive analysis of the spectroscopic data for 2-Iodophenol, a
key aromatic halogen compound used in organic synthesis and pharmaceutical research.

Understanding its spectroscopic signature is fundamental for reaction monitoring, quality

control, and structural elucidation. This document synthesizes data from Nuclear Magnetic

Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to offer a holistic

view of the molecule's properties.

Introduction to 2-Iodophenol: Structure and
Significance
2-Iodophenol (C₆H₅IO) is an ortho-substituted aromatic compound where an iodine atom and

a hydroxyl group are attached to adjacent carbon atoms on a benzene ring. This substitution

pattern profoundly influences its chemical reactivity and spectroscopic behavior. The electron-

donating hydroxyl group and the electron-withdrawing, yet bulky, iodine atom create a unique
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electronic and steric environment, which is directly reflected in its spectral data. Accurate

interpretation of this data is crucial for researchers in synthetic chemistry and drug

development who utilize 2-Iodophenol as a precursor for more complex molecules.

Molecular Structure:

Caption: Molecular structure of 2-Iodophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For 2-Iodophenol, both ¹H and ¹³C NMR provide unambiguous information about

the arrangement of atoms.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-Iodophenol is characterized by distinct signals for the aromatic

protons and the hydroxyl proton. The chemical shifts and coupling patterns are highly

informative of the ortho substitution.

Experimental Protocol: ¹H NMR Sample Preparation and Acquisition

Sample Preparation: Dissolve approximately 5-10 mg of 2-Iodophenol in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can affect the chemical

shift of the labile hydroxyl proton.

Instrumentation: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Spectral Width: Typically 0-12 ppm.

Number of Scans: 16-64 scans to achieve adequate signal-to-noise.

Relaxation Delay: 1-2 seconds.
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Data Interpretation and Key Insights:

The aromatic region of the spectrum (typically 6.5-8.0 ppm) will show four distinct signals

corresponding to the four protons on the benzene ring. The hydroxyl proton signal is a broad

singlet, and its position is highly dependent on the solvent and concentration.

Proton Assignment
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

H-6 7.75 dd J = 7.8, 1.5

H-3 7.25 td J = 7.8, 1.5

H-5 6.85 dd J = 7.8, 1.5

H-4 6.70 td J = 7.8, 1.5

OH 5.5 (variable) br s -

Data is representative and may vary slightly based on solvent and concentration.

Causality Behind the Observed Spectrum:

H-6: This proton is ortho to the iodine atom, which is deshielding, and meta to the hydroxyl

group. This results in its downfield chemical shift. The multiplicity is a doublet of doublets due

to coupling with H-5 (ortho, J ≈ 7.8 Hz) and H-4 (meta, J ≈ 1.5 Hz).

H-3: This proton is ortho to the hydroxyl group and meta to the iodine. The electron-donating

nature of the hydroxyl group shields this proton, shifting it upfield relative to H-6. It appears

as a triplet of doublets due to coupling with H-4 (ortho, J ≈ 7.8 Hz) and H-5 (meta, J ≈ 1.5

Hz).

H-5: This proton is para to the iodine and ortho to H-4 and H-6, resulting in a doublet of

doublets.

H-4: This proton is para to the hydroxyl group and experiences the most shielding, hence its

upfield position. It appears as a triplet of doublets.
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OH Proton: The hydroxyl proton is labile and its chemical shift is highly variable. It often

appears as a broad singlet due to hydrogen exchange.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The

presence of the iodine and hydroxyl substituents significantly influences the chemical shifts of

the carbon atoms.

Experimental Protocol: ¹³C NMR Sample Preparation and Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR.

Instrumentation: Acquire the spectrum on the same NMR spectrometer.

Acquisition Parameters:

Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30').

Spectral Width: Typically 0-200 ppm.

Number of Scans: 1024 or more scans are often required due to the low natural

abundance of ¹³C.

Relaxation Delay: 2-5 seconds.

Data Interpretation and Key Insights:

The spectrum will show six distinct signals for the six carbon atoms of the benzene ring.
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Carbon Assignment Chemical Shift (δ) ppm

C-2 (C-I) 86.0

C-1 (C-OH) 155.0

C-6 130.0

C-4 129.5

C-3 122.0

C-5 115.5

Data is representative and may vary slightly based on solvent.

Causality Behind the Observed Spectrum:

C-2 (C-I): The carbon directly attached to the iodine atom is significantly shielded due to the

"heavy atom effect," resulting in a very upfield chemical shift for an aromatic carbon. This is a

highly characteristic signal.

C-1 (C-OH): The carbon bearing the hydroxyl group is deshielded and appears at a

downfield chemical shift, which is typical for phenolic carbons.

C-3, C-4, C-5, C-6: The remaining carbons show chemical shifts in the expected aromatic

region, with their specific positions influenced by the electronic effects of the two

substituents.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. In 2-Iodophenol, the most characteristic absorptions are from the O-H and C-O

stretching vibrations of the phenol group and the C-H and C=C vibrations of the aromatic ring.

Experimental Protocol: IR Spectrum Acquisition (ATR)

Sample Preparation: Place a small amount of solid 2-Iodophenol directly onto the diamond

crystal of an Attenuated Total Reflectance (ATR) accessory.
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Instrumentation: Acquire the spectrum using a Fourier-Transform Infrared (FTIR)

spectrometer.

Acquisition Parameters:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans.

Data Interpretation and Key Insights:

Vibrational Mode Frequency (cm⁻¹) Intensity

O-H stretch (H-bonded) 3500-3300 Strong, Broad

C-H stretch (aromatic) 3100-3000 Medium

C=C stretch (aromatic) 1600-1450 Medium-Strong

C-O stretch (phenol) 1250-1200 Strong

C-H bend (out-of-plane) 900-675 Strong

C-I stretch ~650 Weak-Medium

Causality Behind the Observed Spectrum:

O-H Stretch: The broadness of the O-H stretching band is a clear indication of intermolecular

hydrogen bonding between the phenol molecules.

Aromatic Vibrations: The characteristic C-H and C=C stretching vibrations confirm the

presence of the benzene ring.

C-O Stretch: The strong absorption around 1225 cm⁻¹ is typical for the C-O stretching

vibration in phenols.

Out-of-Plane Bending: The pattern of the out-of-plane C-H bending bands in the 900-675

cm⁻¹ region can be indicative of the substitution pattern on the aromatic ring. For ortho-
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disubstitution, a strong band is typically observed around 750 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a small amount of 2-Iodophenol into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography (GC).

Ionization: Ionize the sample using a high-energy electron beam (typically 70 eV).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., a quadrupole).

Data Interpretation and Key Insights:

m/z Relative Intensity (%) Assignment

220 100 [M]⁺ (Molecular Ion)

127 10 [I]⁺

93 40 [M-I]⁺

65 30 [C₅H₅]⁺

Fragmentation Pathway:

[C₆H₅IO]⁺˙
m/z = 220

[C₆H₅O]⁺
m/z = 93- I•

[I]⁺
m/z = 127

[C₅H₅]⁺
m/z = 65

- CO

Click to download full resolution via product page
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Caption: Key fragmentation pathways of 2-Iodophenol in EI-MS.

Causality Behind the Observed Spectrum:

Molecular Ion Peak ([M]⁺): The peak at m/z 220 corresponds to the intact molecular ion and

confirms the molecular weight of 2-Iodophenol. This is typically the base peak (most

intense) due to the stability of the aromatic system.

Loss of Iodine ([M-I]⁺): A very common fragmentation pathway for iodoaromatics is the

cleavage of the C-I bond, resulting in a peak at m/z 93, corresponding to the phenoxy cation.

Iodine Cation ([I]⁺): A peak at m/z 127 corresponding to the iodine cation is also observed.

Loss of CO ([C₅H₅]⁺): The phenoxy cation can further fragment by losing a molecule of

carbon monoxide (CO) to form the cyclopentadienyl cation at m/z 65.

Conclusion
The spectroscopic data presented in this guide provides a comprehensive and self-validating

characterization of 2-Iodophenol. The ¹H and ¹³C NMR spectra unambiguously define the

connectivity of the atoms, while the IR spectrum confirms the presence of the key functional

groups. Finally, the mass spectrum verifies the molecular weight and reveals characteristic

fragmentation patterns. Together, these techniques offer a powerful and synergistic approach to

the structural elucidation and quality assessment of 2-Iodophenol, providing researchers with

the necessary information to confidently use this important chemical in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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